Cas no 62549-31-9 (Thiourea, N-sec-heptyl-N'-(1,1,3,3-tetramethylbutyl)-)

• Product Name: Thiourea, N-sec-heptyl-N'-(1,1,3,3-tetramethylbutyl)-
• CAS No: 62549-31-9
• MF: C₁₆H₃₄N₂S
• MW: 286.51956319809
• CID: 440684
• PubChem ID: 71385284
• Update Time: 2025-04-19

Thiourea, N-sec-heptyl-N'-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-sec-heptyl-N'-(1,1,3,3-tetramethylbutyl)-
• 1-heptan-2-yl-3-(2,4,4-trimethylpentan-2-yl)thiourea
• DTXSID10807522
• N-Heptan-2-yl-N'-(2,4,4-trimethylpentan-2-yl)thiourea
• SCHEMBL11594680
• 62549-31-9

• Inchi： 1S/C16H34N2S/c1-8-9-10-11-13(2)17-14(19)18-16(6,7)12-15(3,4)5/h13H,8-12H2,1-7H3,(H2,17,18,19)
• InChI Key： QLUDTMOJIYKKMO-UHFFFAOYSA-N
• SMILES： S=C(NC(C)CCCCC)NC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 286.24452
• Monoisotopic Mass: 286.24427027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06